Cas no 827007-19-2 ((4R)-6-Methyl-4-phenylchroman-2-one)

(4R)-6-Methyl-4-phenylchroman-2-one structure
827007-19-2 structure
Product name:(4R)-6-Methyl-4-phenylchroman-2-one
CAS No:827007-19-2
MF:C16H14O2
MW:238.28116
CID:68883
PubChem ID:930768

(4R)-6-Methyl-4-phenylchroman-2-one Chemical and Physical Properties

Names and Identifiers

    • (4R)-6-Methyl-4-phenylchroman-2-one
    • (4R)-3,4-Dihydro-6-methyl-4-phenyl-2H-1-benzopyran-2-one
    • (4R)-6-Methyl-4-phenyl-3,4-dihydro-2H-1-benzopyran-2-one
    • SUHIZPDCJOQZLN-CYBMUJFWSA-N
    • DTXSID80359003
    • AMY13904
    • 6-methyl-4-(r)-phenyl-dihydrocumarin
    • 827007-19-2
    • (4R)-6-methyl-4-phenyl-3,4-dihydrochromen-2-one
    • SCHEMBL5269737
    • Inchi: InChI=1S/C16H14O2/c1-11-7-8-15-14(9-11)13(10-16(17)18-15)12-5-3-2-4-6-12/h2-9,13H,10H2,1H3
    • InChI Key: SUHIZPDCJOQZLN-UHFFFAOYSA-N
    • SMILES: CC1=CC=C2C(C(C3C=CC=CC=3)CC(=O)O2)=C1

Computed Properties

  • Exact Mass: 238.099379685g/mol
  • Monoisotopic Mass: 238.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.166
  • Boiling Point: 351.1°C at 760 mmHg
  • Flash Point: 146.3°C
  • Refractive Index: 1.595
  • PSA: 26.30000
  • LogP: 3.43600

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